Cas no 4361-96-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- .δ..β.,.γ.-Butenolide, .γ.-phenyl-.α.-(phenylmethylene)-
- 3-Benzylidene-5-phenyl-2,3-dihydrofuran-2-one
- 3-Benzyliden-5-phenyl-3H-furan-2-on
- 3-Benzylidene-5-phenyl-2(3H)-furanone
- 3-benzylidene-5-phenyl-3H-furan-2-one
- 3-Benzylidene-5-phenylfuran-2(3H)-one
- 5-Phenyl-3-(phenylmethylene)furan-2(3H)-one
- 5-Phenyl-3-benzylidenefuran-2(3H)-one
- CinnaMic acid, a-(b-hydroxystyryl)-, g-lactone
- .DELTA..beta., .gamma.-phenyl-.alpha.-(phenylmethylene)-
- Bio8E2
- HMS1449J21
- (3Z)-3-benzylidene-5-phenylfuran-2(3H)-one
- AKOS002960266
- LISLDGCWYOIVSJ-PTNGSMBKSA-N
- 2(3H)-Furanone, 3-benzylidene-5-phenyl-
- CCG-53924
- (3Z)-3-benzylidene-5-phenylfuran-2-one
- IDI1_017942
- SR-01000643051-1
- STL570459
- NSC138931
- NSC-138931
- SCHEMBL16080106
- (3Z)-3-benzylidene-5-phenyl-2(3H)-furanone
- 4361-96-0
- 2(3H)-Furanone, 5-phenyl-3-(phenylmethylene)-
-
-
- Inchi: InChI=1S/C17H12O2/c18-17-15(11-13-7-3-1-4-8-13)12-16(19-17)14-9-5-2-6-10-14/h1-12H/b15-11-
- InChI Key: LISLDGCWYOIVSJ-PTNGSMBKSA-N
- SMILES: C1=CC=C(C=C1)C=C2C=C(OC2=O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 248.08376
- Monoisotopic Mass: 248.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 3.66790
Related Literature
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
-
R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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